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Introduction

Mitragynine is the primary psychoactive alkaloid in the plant Mitragyna speciosa, commonly
known as kratom. The use of kratom is on the rise globally for its reported opioid-like effects
and as a self-treatment for pain and opioid withdrawal. Consequently, there is a growing need
for robust analytical methods to monitor kratom consumption in clinical and forensic settings.
16-Carboxymitragynine is a key phase | metabolite of mitragynine, and its detection in urine
can serve as a biomarker for kratom use.[1][2] This application note provides a detailed
protocol for the quantification of 16-Carboxymitragynine in human urine using Liquid
Chromatography with tandem Mass Spectrometry (LC-MS/MS), a highly sensitive and selective
analytical technique. The methodology described herein includes sample preparation involving
enzymatic hydrolysis and solid-phase extraction (SPE), followed by LC-MS/MS analysis.

Principle of the Method
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The method employs enzymatic hydrolysis to cleave glucuronide conjugates of 16-
Carboxymitragynine, increasing the concentration of the free metabolite for detection.[3][4]
Following hydrolysis, the sample is purified and concentrated using solid-phase extraction
(SPE). The extracted analyte is then separated from other endogenous urine components
using reversed-phase liquid chromatography and detected by a triple quadrupole mass
spectrometer operating in Multiple Reaction Monitoring (MRM) mode. Quantification is
achieved by comparing the analyte's response to that of an internal standard.

Apparatus and Consumables

 Liquid Chromatograph: A high-performance or ultra-high-performance liquid chromatography
(HPLC or UHPLC) system.

e Mass Spectrometer: A triple quadrupole mass spectrometer with an electrospray ionization
(ESI) source.

e Analytical Column: A reversed-phase C18 column (e.g., 100 mm x 2.1 mm, 2.6 um patrticle
size).

» Solid-Phase Extraction (SPE) Manifold and Cartridges: Polymeric SPE cartridges (e.g.,
HyperSep™ Retain PEP, 30 mg).[5]

» Nitrogen Evaporator.
o Centrifuge.

o Vortex Mixer.

e Autosampler Vials.

» Standard laboratory glassware and pipettes.

Reagents and Standards

» 16-Carboxymitragynine analytical standard.

e 16-Carboxymitragynine-d3 (or other suitable stable isotope-labeled internal standard).
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e [B-glucuronidase enzyme solution.
e Phosphate buffer (pH 6.8).

e Methanol (LC-MS grade).

o Acetonitrile (LC-MS grade).

e Formic acid (LC-MS grade).

e Ammonia solution.

o Deionized water (18 MQ-cm).

Blank human urine.

Experimental Workflow
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Caption: Overall experimental workflow for the quantification of 16-Carboxymitragynine in

human urine.

Detailed Experimental Protocols
Standard and Quality Control (QC) Sample Preparation

Stock Solutions: Prepare stock solutions of 16-Carboxymitragynine and the internal
standard in methanol at a concentration of 1 mg/mL.

Working Standard Solutions: Prepare serial dilutions of the 16-Carboxymitragynine stock
solution with methanol to create working standards for calibration curve and QC samples.

Calibration Standards: Spike blank human urine with the appropriate working standard
solutions to prepare calibration standards at concentrations ranging from the limit of
quantification (LOQ) to the upper limit of quantification (ULOQ).

QC Samples: Prepare QC samples in blank human urine at a minimum of three
concentration levels (low, medium, and high).

Sample Preparation Protocol

Sample Thawing and Centrifugation: Thaw frozen urine samples at room temperature.
Vortex and centrifuge the samples to pellet any precipitates.

Enzymatic Hydrolysis: To 1 mL of urine (calibrator, QC, or unknown sample), add 50 pL of
the internal standard working solution and 500 pL of phosphate buffer (pH 6.8). Add 50 pL of
B-glucuronidase solution. Vortex and incubate at 60°C for 2 hours.

Solid-Phase Extraction (SPE):

o Conditioning: Condition the SPE cartridges with 1 mL of methanol followed by 1 mL of
deionized water.

o Loading: Load the hydrolyzed sample onto the conditioned SPE cartridge.

o Washing: Wash the cartridge with 1 mL of deionized water, followed by 1 mL of 5%
methanol in water.
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o Elution: Elute the analyte with 1 mL of methanol.

o Evaporation and Reconstitution: Evaporate the eluate to dryness under a stream of nitrogen
at 40°C. Reconstitute the residue in 100 pL of the mobile phase starting composition (e.g.,
95% mobile phase A, 5% mobile phase B). Vortex to mix.

o Transfer: Transfer the reconstituted sample to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Analysis Protocol

e LC Parameters:
o Column: C18 reversed-phase column.
o Mobile Phase A: 0.1% Formic acid in water.
o Mobile Phase B: 0.1% Formic acid in acetonitrile.

o Gradient: A typical gradient would start at 5% B, ramp up to 95% B, hold, and then return
to initial conditions for re-equilibration.

o Flow Rate: 0.4 mL/min.
o Injection Volume: 5-10 pL.
o Column Temperature: 40°C.
e MS/MS Parameters:
o lonization Mode: Positive Electrospray lonization (ESI+).
o Scan Type: Multiple Reaction Monitoring (MRM).

o MRM Transitions: Specific precursor-to-product ion transitions for 16-
Carboxymitragynine and its internal standard must be determined by direct infusion of
the standards. As a starting point, for 16-Carboxymitragynine (precursor ion m/z ~415.2),
potential product ions could be monitored. These transitions need to be optimized for
collision energy.
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Method Validation

A comprehensive method validation should be performed according to established guidelines.

Selectivity

Caption: Key parameters for LC-MS/MS method validation.
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Quantitative Data Summary

Matrix Effect Stability

The following tables summarize typical quantitative performance data for the analysis of

mitragynine and its metabolites in urine. Specific data for 16-Carboxymitragynine should be

established during method validation.

Table 1: Example Calibration and Quality Control Data for Mitragynine Analogs

Calibration
LLOQ LQC MQC HQC
Analyte Range
(ng/mL) (ng/mL) (ng/mL) (ng/mL)
(ng/mL)
Mitragynine 15.0 - 1000 15.0 40 300 800
7-
hydroxymitra 15.0 - 1000 15.0 40 300 800
gynine
16-
) To be To be To be To be To be
Carboxymitra ) ) ) ) )
) determined determined determined determined determined
gynine
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Data for mitragynine and 7-hydroxymitragynine are adapted from existing literature for
illustrative purposes.[5]

Table 2: Method Validation Parameters for Mitragynine (for reference)

Typical Result for

Parameter Acceptance Criteria ] ]
Mitragynine
Linearity (r?) >0.99 > 0.995
Accuracy (% Bias) Within £15% (£20% at LLOQ) 95.25 - 111.20%
Precision (%RSD) < 15% (< 20% at LLOQ) <15%
LOD S/N >3 0.15 ng/mL
LOQ S/N > 10 2.0 ng/mL
Recovery Consistent and reproducible 94.98 - 111.20%

Reference data for Mitragynine.

Conclusion

This application note provides a comprehensive framework for the development and
implementation of a robust LC-MS/MS method for the quantification of the kratom metabolite
16-Carboxymitragynine in human urine. The detailed protocols for sample preparation and
analysis, along with the guidelines for method validation, offer a solid foundation for
researchers and scientists in the fields of toxicology, pharmacology, and drug metabolism. The
successful application of this method will contribute to a better understanding of kratom
pharmacokinetics and aid in the monitoring of its use.

Need Custom Synthesis?
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o To cite this document: BenchChem. [Application Note: Quantification of 16-
Carboxymitragynine in Human Urine using LC-MS/MS]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b15571945/docs#application-note-
guantification-of-16-carboxymitragynine-in-human-urine-using-lc-ms-ms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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